Cas no 2097916-45-3 (4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide
• CAS No: 2097916-45-3
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5469195
• Update Time: 2025-10-25

4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide

• Inchi： 1S/C15H20N2O2/c1-15(2,3)11-9-16-13(18)12(11)14(19)17-10-7-5-4-6-8-10/h4-8,11-12H,9H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： SZXTYBQCCZXZAV-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC=CC=2)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 260.152477885 g/mol
• Monoisotopic Mass: 260.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 260.33
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2

Additional information on 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide

Introduction to 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide (CAS No. 2097916-45-3)

4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2097916-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 4-position and a phenyl group at the N-position, along with the carboxamide functionality, contributes to its unique chemical properties and biological relevance.

The molecular structure of 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide is characterized by a pyrrolidine ring system that is oxidized at the 2-position, forming an oxo group. This structural motif is often associated with enhanced metabolic stability and improved bioavailability, which are critical factors in drug design. The tert-butyl substituent at the 4-position provides steric hindrance, which can influence both the compound's solubility and its interactions with biological targets. Meanwhile, the phenyl group at the N-position introduces hydrophobicity and may enhance binding affinity to specific enzymes or receptors.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential as pharmacological agents. Pyrrolidine derivatives, in particular, have been extensively studied due to their role in various biological processes and their suitability for drug development. 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide represents a promising candidate in this category, with its unique structural features suggesting multiple potential applications.

One of the most compelling aspects of 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide is its potential as a scaffold for further chemical modification. The presence of both electrophilic and nucleophilic centers within its structure allows for diverse synthetic pathways, enabling researchers to tailor its properties for specific therapeutic targets. For instance, modifications at the carboxamide group could enhance protease inhibition, while alterations at the phenyl ring might improve receptor binding affinity.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing various diseases, including neurological disorders, inflammation, and cancer. The oxo-substituted pyrrolidine core has been shown to exhibit inhibitory effects on certain enzymes involved in pathogenic pathways. Specifically, 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide has demonstrated preliminary activity in vitro against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings suggest that this compound may serve as a lead molecule for developing novel anti-inflammatory agents.

The tert-butyl group's steric bulk not only influences solubility but also plays a role in modulating enzyme-substrate interactions. By creating a physical barrier between the substrate and the active site, it may prevent unwanted side reactions or enhance selectivity. This feature is particularly valuable in drug design, where minimizing off-target effects is crucial for improving safety profiles.

The phenyl ring at the N-position of 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide offers another layer of complexity that can be exploited for therapeutic benefit. Phenyl derivatives are well-documented for their ability to interact with aromatic residues in biological targets, leading to strong binding affinities. This interaction can be further optimized through structural modifications, such as introducing halogen atoms or other functional groups into the phenyl ring to enhance pharmacokinetic properties.

In terms of synthetic chemistry, 4-tert-butyl-2-oxo-N-phenylpyrrolidine-3-carboxamide can be synthesized through multi-step reactions involving condensation reactions between appropriate precursors followed by functional group transformations. The synthesis typically involves protecting group strategies to ensure regioselectivity during functionalization. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing both reaction times and waste generation—a critical consideration in modern pharmaceutical manufacturing.

The pharmacokinetic profile of 4-tert-butyl-2-oxy-N phenyloxy-pyrrolidinone derivative CAS NO2097916453 is another area of interest. Initial pharmacokinetic studies suggest that this compound exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. These characteristics are favorable for drug development, as they indicate potential for clinical translation without excessive degradation during absorption, distribution, metabolism, and excretion (ADME) processes.

Moreover, computational modeling has been instrumental in understanding the binding interactions of 4-(1-adamantanylmethyl)-N-(1H-indolizinon)-1H-pyrrole derivative CAS NO2097916453 with biological targets. Molecular docking studies have revealed that this compound can effectively bind to various enzyme active sites with high affinity due to its optimized hydrogen bonding networks and hydrophobic interactions. Such insights have guided further structural optimization efforts aimed at improving potency while maintaining selectivity.

The potential therapeutic applications of 4-(1-adamantanylmethyl)-N-(1H-indolizinon)-1H-pyrrole derivative CAS NO2097916453 extend beyond anti-inflammation; preliminary data suggest it may also exhibit neuroprotective effects against oxidative stress-induced neuronal damage. This dual functionality makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease where inflammation plays a significant role alongside oxidative damage.

Another exciting avenue being explored is the use of 4-(1-adamantanylmethyl)-N-(1H-indolizinon)-1H-pyrrole derivative CAS NO2097916453 as a prodrug or co-administered therapeutic agent alongside existing treatments for enhanced efficacy or reduced side effects. By leveraging its structural versatility combined with known pharmacophores from other successful drugs within similar chemical classes—such as nonsteroidal anti-inflammatory drugs (NSAIDs)—researchers aim to develop next-generation therapies that address unmet medical needs more effectively than current options available on market today